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Compound of Interest

Compound Name:
2-Methyl-3-morpholin-4-

ylpropanohydrazide

CAS No.: 155219-09-3

Cat. No.: B174899

Get Quote

Molecular Formula: C₈H₁₇N₃O₂ CAS Registry Number: 155219-09-3 Molecular Weight: 187.24

g/mol [1][2]

Executive Summary
In the landscape of modern medicinal chemistry, 2-Methyl-3-morpholin-4-
ylpropanohydrazide (MMPH) represents a high-value "linker scaffold."[1] It bridges the

pharmacokinetic benefits of the morpholine moiety—known for enhancing aqueous solubility

and metabolic stability—with the versatile reactivity of the hydrazide functional group.

This whitepaper serves as a definitive technical guide for researchers utilizing MMPH.[1] Unlike

generic datasheets, this document focuses on the causality of synthesis, structural integrity,

and downstream applications in heterocyclic drug design. MMPH is not merely an intermediate;

it is a gateway to privileged structures such as 1,3,4-oxadiazoles, 1,2,4-triazoles, and bioactive

Schiff bases used in antimicrobial and spasmolytic research.
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Chemical Architecture & Pharmacophore
Analysis[1]
The structural utility of MMPH is derived from three distinct functional zones:

The Morpholine Head: A saturated N-heterocycle that acts as a hydrogen bond acceptor.[1] It

lowers lipophilicity (LogP) compared to phenyl analogs, improving the bioavailability of the

final drug candidate.

The Branched Linker: The 2-methyl-propyl chain introduces steric bulk.[1] This

-methyl substitution is critical; it increases the metabolic stability of the adjacent carbonyl
group against enzymatic hydrolysis compared to linear propionyl linkers.[1]

The Hydrazide Tail: A bidentate nucleophile (

).[1] It serves as the reactive "warhead" for condensation reactions (with aldehydes/ketones)
or cyclization reactions (with carboxylic acids/orthoesters).

Synthetic Protocol: The "Aza-Michael" Route[1]
The synthesis of MMPH is a two-step sequence. As a Senior Scientist, I recommend the

solvent-free Aza-Michael addition followed by controlled hydrazinolysis.[1] This pathway

minimizes byproduct formation and maximizes atom economy.[3]

Step 1: Intermediate Formation (Methyl Ester)
Reaction: Aza-Michael addition of morpholine to methyl methacrylate.[1]

Reagents: Morpholine (1.0 eq), Methyl Methacrylate (1.1 eq).

Conditions: Neat (solvent-free) or Ethanol,

.[1]

Mechanism: The secondary amine of morpholine attacks the

-carbon of the
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-unsaturated ester.

Expert Insight: While methyl methacrylate is prone to radical polymerization, the presence of

morpholine (a base) typically favors the ionic Michael addition pathway. However, to ensure

high purity, maintain the temperature below

to avoid competing polymerization.

Step 2: Hydrazinolysis (The Critical Step)
Reaction: Nucleophilic acyl substitution of the ester with hydrazine.

Reagents: Methyl 2-methyl-3-morpholinopropionate (Intermediate), Hydrazine Hydrate (80%

or 99%, 3.0 eq).[1]

Solvent: Absolute Ethanol.[1][4]

Conditions: Reflux (

) for 4–6 hours.[1]

Expert Insight: You must use a significant excess of hydrazine (at least 3 equivalents). Using

a 1:1 ratio often leads to the formation of the bis-hydrazide dimer (

), a highly insoluble and useless byproduct.[1] The excess hydrazine drives the equilibrium
toward the mono-hydrazide product.

Experimental Workflow Diagram
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Reagents:
Morpholine + Methyl Methacrylate

Step 1: Aza-Michael Addition
(Exothermic, 60°C, 2h)

 Nucleophilic Attack

Intermediate:
Methyl 2-methyl-3-morpholinopropionate

 Yield >90%

Step 2: Hydrazinolysis
(Ethanol Reflux, 3.0 eq N2H4, 6h)

 + Hydrazine Hydrate

Workup:
Concentrate -> Cool -> Crystallize

 TLC Monitoring

Final Product:
2-Methyl-3-morpholin-4-ylpropanohydrazide

 Recrystallization (EtOH/Et2O)

Click to download full resolution via product page

Figure 1: Optimized synthetic workflow for MMPH production, highlighting critical control points.

Analytical Validation (Self-Validating System)[1]
To ensure the integrity of the synthesized MMPH, the following analytical signatures must be

confirmed. If these signals are absent, the protocol has failed.
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Technique Diagnostic Signal Structural Confirmation

FT-IR 3300–3200 cm⁻¹ (Doublet)

Confirms primary amine (

) of hydrazide.[1] Absence

indicates oxidation or

hydrolysis.[1]

FT-IR 1660–1640 cm⁻¹ (Strong)

Amide I carbonyl (

).[1] A shift >1730 cm⁻¹

indicates unreacted ester.[1]

¹H NMR 1.0–1.2 ppm (Doublet)

Methyl group on the

-carbon.[1] Confirms the

branched linker structure.

¹H NMR 8.5–9.0 ppm (Broad Singlet)

Amide proton (

).[1] Disappears with

exchange.

Mass Spec m/z 188 [M+H]⁺ Molecular ion peak.

Applications in Drug Discovery[5][6]
MMPH is primarily used as a precursor for generating heterocyclic libraries.[1] The hydrazide

group allows for divergent synthesis.[5]

A. Schiff Base Formation (Antimicrobial)
Reacting MMPH with aromatic aldehydes yields acylhydrazones.[1]

Mechanism: Elimination of water to form

.[1]

Utility: These derivatives often exhibit enhanced antibacterial activity against Gram-positive

strains (S. aureus) by inhibiting bacterial DNA gyrase or sequestering metal ions.[1]
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B. Cyclization to 1,3,4-Oxadiazoles
Subjecting MMPH to cyclodehydration reagents (

or

) creates the 1,3,4-oxadiazole ring.

Utility: Oxadiazoles are bioisosteres of amides and esters but possess greater metabolic

stability. They are common pharmacophores in anti-inflammatory and anticancer agents.[6]

C. Cyclization to 1,2,4-Triazoles
Reacting MMPH with carbon disulfide (

) in alkaline conditions (KOH/EtOH) yields oxadiazole-thiones, which can be converted to
triazoles with hydrazine.

Utility: Triazoles are key scaffolds in antifungal drugs (e.g., Fluconazole analogs).

Derivatization Pathway Diagram[1]

MMPH
(Hydrazide)

Acylhydrazones
(Schiff Bases)

+ Aryl Aldehyde
(-H2O)

1,3,4-Oxadiazoles
+ POCl3

(Cyclodehydration)

1,2,4-Triazoles

+ CS2 / KOH
+ N2H4

1,3,4-Thiadiazoles

+ Lawesson's Reagent

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways transforming MMPH into bioactive heterocycles.[1]
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Safety & Handling
Hydrazine Hydrate: Highly toxic and a suspected carcinogen. All reactions involving

hydrazine must be performed in a fume hood.[1] Quench excess hydrazine with bleach

(sodium hypochlorite) before disposal.[1]

Methyl Methacrylate: A sensitizer and lachrymator. Use gloves and ensure adequate

ventilation.

Storage: MMPH is hygroscopic.[1] Store in a desiccator at

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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